Cas no 36717-59-6 (5-ethyl-2,4(3H,5H)-Furandione)

5-ethyl-2,4(3H,5H)-Furandione structure
5-ethyl-2,4(3H,5H)-Furandione structure
Product Name:5-ethyl-2,4(3H,5H)-Furandione
CAS No:36717-59-6
MF:C6H8O3
MW:128.125922203064
CID:1111564
PubChem ID:246372
Update Time:2025-04-20

5-ethyl-2,4(3H,5H)-Furandione Chemical and Physical Properties

Names and Identifiers

    • 5-ethyl-2,4(3H,5H)-Furandione
    • 5-ethyloxolane-2,4-dione
    • 5-Aethyl-furan-2,4-dion
    • 5-ethylfuran-2,4(3h,5h)-dione
    • 5-ethyl-furan-2,4-dione
    • AC1L6HX5
    • AC1Q6DK4
    • AR-1G8145
    • CTK4H7020
    • NSC59327
    • SureCN5924334
    • DTXSID80289134
    • SCHEMBL5924334
    • NSC-59327
    • 36717-59-6
    • Inchi: 1S/C6H8O3/c1-2-5-4(7)3-6(8)9-5/h5H,2-3H2,1H3
    • InChI Key: DZMHRWJWFDJBHD-UHFFFAOYSA-N
    • SMILES: O1C(CC(C1CC)=O)=O

Computed Properties

  • Exact Mass: 128.04734
  • Monoisotopic Mass: 128.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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